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Compound of Interest

3-Benzenesulfonylpropylamine
Compound Name:
hydrochloride

Cat. No.: B1287049

3-Benzenesulfonylpropylamine Hydrochloride: A
Technical Overview

For Immediate Release

This technical guide provides a comprehensive overview of 3-Benzenesulfonylpropylamine
hydrochloride (CAS No. 98510-51-1), a versatile building block in pharmaceutical and
chemical research. This document is intended for researchers, scientists, and drug
development professionals, offering a consolidated resource on its properties, synthesis, and
potential applications.

Core Compound Properties

3-Benzenesulfonylpropylamine hydrochloride is a white crystalline powder with a molecular
formula of CeH13NO2S-HCI and a molecular weight of 235.73 g/mol .[1] It is recognized for its
excellent solubility in water, a characteristic that makes it a highly suitable candidate for various
applications in drug formulation and organic synthesis.[1] The presence of a benzenesulfonyl
group in its structure enhances its reactivity and compatibility with a range of biological
systems.[1]
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Property Value Source
CAS Number 98510-51-1 [1]
Molecular Formula CoH13NO2S-HCI [1]
Molecular Weight 235.73 g/mol [1]
Appearance White crystalline powder [1]
Purity > 99% (via HPLC) [1]

Synthesis and Preparation

While a seminal publication detailing the initial discovery and synthesis of 3-
Benzenesulfonylpropylamine hydrochloride could not be identified in the available
literature, a plausible synthetic route can be conceptualized based on established organic
chemistry principles for analogous compounds. A common approach to forming sulfonamides
involves the reaction of a primary amine with a sulfonyl chloride.

A generalized, logical workflow for its preparation would likely involve the following key steps:
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Step 1: Starting Materials
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3-Benzenesulfonylpropylamine hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzenesulfonylpropylamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287049#discovery-and-initial-characterization-of-3-
benzenesulfonylpropylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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